molecular formula C10H12INO B14815931 (4-Cyclopropoxy-3-iodophenyl)methanamine

(4-Cyclopropoxy-3-iodophenyl)methanamine

Cat. No.: B14815931
M. Wt: 289.11 g/mol
InChI Key: QFSMWDCEZCOTGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Cyclopropoxy-3-iodophenyl)methanamine is a methanamine derivative featuring a cyclopropoxy substituent at the para position and an iodine atom at the meta position of the phenyl ring. Its synthesis likely involves iodination of a precursor phenyl compound followed by cyclopropoxy group introduction via nucleophilic substitution or alkylation. Potential applications include use as a synthetic intermediate in pharmaceutical research, particularly in anticancer drug development, given the activity of halogenated phenyl derivatives in growth inhibition assays .

Properties

Molecular Formula

C10H12INO

Molecular Weight

289.11 g/mol

IUPAC Name

(4-cyclopropyloxy-3-iodophenyl)methanamine

InChI

InChI=1S/C10H12INO/c11-9-5-7(6-12)1-4-10(9)13-8-2-3-8/h1,4-5,8H,2-3,6,12H2

InChI Key

QFSMWDCEZCOTGQ-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=C(C=C2)CN)I

Origin of Product

United States

Preparation Methods

The synthesis of (4-Cyclopropoxy-3-iodophenyl)methanamine typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

    Formation of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl alcohol and an appropriate leaving group.

    Amination: The methanamine group is introduced through a reductive amination reaction, where an aldehyde or ketone precursor is reacted with ammonia or an amine in the presence of a reducing agent.

Chemical Reactions Analysis

(4-Cyclopropoxy-3-iodophenyl)methanamine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of functional groups within the molecule.

    Substitution: The iodine atom in the compound can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles such as halides, thiols, or amines.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions .

Scientific Research Applications

(4-Cyclopropoxy-3-iodophenyl)methanamine has several applications in scientific research, including:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

    Biology: The compound can be used in the study of biological systems, particularly in understanding the interactions between small molecules and biological targets.

    Medicine: Although not used directly in medicine, it serves as a precursor for the development of potential pharmaceutical agents. Researchers use it to investigate new drug candidates and their mechanisms of action.

    Industry: In industrial research, the compound is used to develop new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Cyclopropoxy-3-iodophenyl)methanamine involves its interaction with molecular targets through its functional groups. The methanamine group can form hydrogen bonds and electrostatic interactions with biological molecules, while the iodine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Bioactivity

Halogenated Derivatives
  • Iodo vs. Bromo/Chloro Substituents: The iodine atom in the target compound confers distinct electronic and steric properties compared to brominated analogs (e.g., 5,5'-dibromohemibastadin-1 from ). Brominated compounds in demonstrated growth inhibitory effects on cancer cell lines (e.g., IC₅₀ values in the µM range for MCF-7 and A549 cells), suggesting halogen position and type critically influence bioactivity .
Alkoxy Substituents
  • Cyclopropoxy vs. This strain might enhance binding affinity in biological targets, though direct data for the target compound are lacking. Methoxy groups, being smaller and less strained, are often used to modulate solubility and metabolic stability .

Data Tables

Table 1: Structural and Functional Comparison of Methanamine Derivatives

Compound Substituents Synthesis Key Steps Bioactivity (Reported) Safety Profile
(4-Cyclopropoxy-3-iodophenyl)methanamine 4-Cyclopropoxy, 3-Iodo Iodination, Alkylation Hypothesized anticancer Data needed
5,5'-Dibromohemibastadin-1 3,5-Dibromo, 4-Hydroxy Bromination in DCM IC₅₀: 2–10 µM (cancer) Handle with care
(3-Cyclopropylphenyl)methanamine 3-Cyclopropyl Not specified Research intermediate No known hazards
N-(3-Isopropoxybenzyl)(4-methoxyphenyl)methanamine 3-Isopropoxy, 4-Methoxy Alkylation Synthetic intermediate Not provided
N-(1H-benzimidazol-2-yl)-1-(4-chlorophenyl)methanamine 4-Chloro, benzimidazol Substitution Inhibits wheat germination Not provided

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.